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Compound of Interest

Compound Name: Cy3.5

Cat. No.: B15553570

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing the fluorescent dye Cy3.5
for sensitive and quantitative protein detection in Western blotting and Enzyme-Linked
Immunosorbent Assay (ELISA) applications. Detailed protocols for antibody conjugation and
experimental procedures are included to facilitate the successful implementation of Cy3.5 in
your research workflows.

Introduction to Cy3.5

Cy3.5 is a bright, orange-red fluorescent dye belonging to the cyanine family. Its excellent
photostability, high quantum yield, and distinct spectral properties make it a valuable tool for
fluorescent immunoassays.[1] A key advantage of Cy3.5 is its ability to maintain bright
fluorescence even at high labeling densities on antibodies, a characteristic it shares with Cy3.
[1][2][3] This property is particularly beneficial for maximizing signal intensity without significant
guenching effects.

Fluorescent Properties of Cy3.5

The spectral characteristics of Cy3.5 are crucial for designing experiments and selecting
appropriate instrumentation.
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Property Value Reference
Excitation Maximum (Aex) ~579 - 581 nm [11[4115]
Emission Maximum (Aem) ~591 - 596 nm [11[415]
Molar Extinction Coefficient ~116,000 cm~tM—1 [6]
Quantum Yield (®) ~0.35 [6]

Antibody Conjugation with Cy3.5

The most common methods for labeling antibodies with Cy3.5 involve the use of N-
hydroxysuccinimide (NHS) esters or maleimides, which react with primary amines (lysine
residues) or free sulfhydryl groups on the antibody, respectively.

Diagram: Antibody Conjugation Workflow
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Antibody Preparation Dye Preparation
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Proceed to
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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